Cas no 898435-26-2 (N-benzyl-2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide)

• Product Name: N-benzyl-2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide
• CAS No: 898435-26-2
• MF: C₂₃H₃₀N₄O₃S
• MW: 442.574304103851
• CID: 5484825
• Update Time: 2025-06-13

N-benzyl-2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[1,2,5,6,7,8-hexahydro-1-[2-(4-morpholinyl)ethyl]-2-oxo-4-quinazolinyl]thio]-N-(phenylmethyl)-
• N-benzyl-2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C23H30N4O3S/c28-21(24-16-18-6-2-1-3-7-18)17-31-22-19-8-4-5-9-20(19)27(23(29)25-22)11-10-26-12-14-30-15-13-26/h1-3,6-7H,4-5,8-17H2,(H,24,28)
• InChI Key： RJQMGYUURHAAFZ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1C2=C(N(CCN3CCOCC3)C(=O)N=1)CCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-benzyl-2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide

Recent Advances in the Study of N-benzyl-2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide (CAS: 898435-26-2)

In recent years, the compound N-benzyl-2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide (CAS: 898435-26-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique hexahydroquinazolin-4-yl scaffold and morpholine moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-benzyl-2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including condensation and sulfanyl acetylation, to achieve high-purity batches. The compound's structural complexity necessitates precise control over reaction conditions, and recent advancements in catalytic methods have significantly enhanced the efficiency of its production. These improvements are critical for scaling up synthesis for preclinical and clinical studies.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific kinase pathways implicated in cancer and inflammatory diseases. In vitro assays demonstrate its ability to selectively target protein kinases, leading to apoptosis in cancer cell lines. Furthermore, molecular docking simulations suggest strong binding affinity to the ATP-binding sites of these kinases, which explains its high specificity and low off-target effects. These findings position the compound as a promising candidate for targeted therapy in oncology.

Recent preclinical evaluations have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. Animal models of tumor growth have shown significant reduction in tumor volume upon treatment with N-benzyl-2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide, with minimal adverse effects. These results underscore its potential as a safe and effective therapeutic agent, paving the way for future clinical trials.

In addition to its anticancer properties, emerging research suggests potential applications in neurodegenerative diseases. Preliminary data indicate that the compound may modulate neuroinflammatory pathways, offering neuroprotective effects in models of Alzheimer's and Parkinson's diseases. While these findings are still in the early stages, they open new avenues for exploring the therapeutic versatility of this molecule.

In conclusion, N-benzyl-2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide represents a multifaceted compound with significant promise in drug development. Continued research is essential to fully elucidate its mechanisms and translate these discoveries into clinical applications. The ongoing optimization of synthesis methods and expansion of therapeutic indications will likely cement its role in the future of precision medicine.